Cas no 1832-54-8 (Isopropyl Hydrogen Methylphosphonate)

Isopropyl Hydrogen Methylphosphonate is an organophosphorus compound primarily used as an intermediate in the synthesis of more complex phosphonate derivatives. Its key advantages include its reactivity as a phosphorylating agent, making it valuable in the production of flame retardants, agrochemicals, and pharmaceuticals. The isopropyl group enhances solubility in organic solvents, facilitating its use in various synthetic applications. Additionally, its methylphosphonate moiety provides stability under typical reaction conditions, ensuring consistent performance. The compound’s well-defined structure allows for precise modifications, making it a versatile building block in specialty chemical synthesis. Proper handling is required due to its potential reactivity with moisture and strong bases.
Isopropyl Hydrogen Methylphosphonate structure
1832-54-8 structure
Product Name:Isopropyl Hydrogen Methylphosphonate
CAS No:1832-54-8
MF:C4H11O3P
MW:138.102102518082
CID:181312
PubChem ID:15778
Update Time:2025-05-20

Isopropyl Hydrogen Methylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-methyl-, mono(1-methylethyl) ester
    • GB ACID
    • Isopropyl methylphosphonic acid
    • NSC289175
    • DTXSID3024158
    • NSC289137
    • Prop-2-yl hydrogen methylphosphonate
    • AKOS006271659
    • PHOSPHONIC ACID, METHYL-, MONOISOPROPYL ESTER
    • Phosphonic acid, methyl-, mono(1-methylethyl) ester
    • NSC289180
    • 11086-88-7
    • NS00121614
    • 30DEK38OFS
    • isopropyl hydrogen methylphosphonate
    • Phosphonic acid, methyl-, monoisopropyl ester, praseodymium(3+) salt (8CI)
    • Isopropyl methylphosphonic acid, certified reference material, ampule of 1 g
    • O-ISOPROPYL METHYLPHOSPHONIC ACID
    • Phosphonic acid, methyl, monoisopropyl ester
    • NSC-289180
    • NSC289393
    • O-Isoproyl hydrogen methylphosphonate
    • O-ISOPROPYL HYDROGEN METHYLPHOSPHONATE
    • NSC-289175
    • 26272-48-0
    • propan-2-yl hydrogen (S)-methylphosphonate
    • PHOSPHONIC ACID, METHYL-, ISOPROPYL ESTER
    • Monoisopropyl methylphosphonate
    • 24975-04-0
    • P-METHYLPHOSPHONIC ACID MONO(1-METHYLETHYL) ESTER
    • methyl(propan-2-yloxy)phosphinic acid
    • IMPA [MI]
    • NSC-289137
    • 25040-35-1
    • NSC-289393
    • Q27255944
    • MFCD00274334
    • NSC289442
    • Methylphosphonic acid, isopropyl ester
    • GHZKGHQGPXBWSN-UHFFFAOYSA-N
    • UNII-30DEK38OFS
    • NSC-289442
    • Phosphonic acid, methyl-, monopropyl ester
    • Phosphonic acid, methyl isopropyl ester
    • 24975-09-5
    • UCJ
    • IMPA
    • 133415-68-6
    • SCHEMBL587875
    • ISOPROPYL METHYLPHOSPHONATE
    • 1832-54-8
    • Isopropyl methyl phosphonic acid (IMPA)
    • Propyl methylphosphonate
    • Isopropyl Hydrogen Methylphosphonate
    • Inchi： 1S/C4H11O3P/c1-4(2)7-8(3,5)6/h4H,1-3H3,(H,5,6)
    • InChI Key： GHZKGHQGPXBWSN-UHFFFAOYSA-N
    • SMILES： P(C)(=O)(O)OC(C)C

Computed Properties

  • Exact Mass: 136.02900
  • Monoisotopic Mass: 138.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.087 g/mL at 25 °C(lit.)
  • Boiling Point: bp0.02 88°
  • Flash Point: 68.7°C
  • Refractive Index: nD25 1.4210
  • Solubility: Chloroform (Slightly)
  • PSA: 73.00000
  • LogP: 1.69650

Isopropyl Hydrogen Methylphosphonate Security Information

Isopropyl Hydrogen Methylphosphonate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Isopropyl Hydrogen Methylphosphonate Pricemore >>

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Biosynth
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Biosynth
BAA83254-250 mg
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 $250.00 2023-01-05
Biosynth
BAA83254-500 mg
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 $400.00 2023-01-05
Biosynth
BAA83254-1000 mg
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 $640.00 2023-01-05
Biosynth
BAA83254-5000 mg
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 $2,100.00 2023-01-05
abcr
AB491393-1g
Isopropyl methylphosphonate, 95%; .
 1832-54-8 95%
1g
 €288.00 2025-04-20
abcr
AB491393-5g
Isopropyl methylphosphonate, 95%; .
 1832-54-8 95%
5g
 €657.00 2025-04-20

Isopropyl Hydrogen Methylphosphonate Suppliers

Amadis Chemical Company Limited
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(CAS:1832-54-8)Isopropyl Hydrogen Methylphosphonate
Order Number:A1231084
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:40
Price ($):171/389
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1832-54-8)Isopropyl Hydrogen Methylphosphonate
A1231084
Purity:99%/99%
Quantity:1g/5g
Price ($):171/389
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